Cas no 369-36-8 (2-Fluoro-5-nitroaniline)

2-Fluoro-5-nitroaniline Properties

Names and Identifiers

• 2-Fluoro-5-nitroaniline
• Fluoronitroaniline1
• F03860 2-Fluoro-5-nitroaniline
• 2-Fluor-5-nitro-anilin
• 2-fluoro-5-nitro-aniline
• 2-Fluoro-5-nitro-phenylamine
• 2-fluro-5-nitroaniline
• 3-Amino-4-fluoronitrobenzene
• 6-fluoro-3-nitroaniline
• Benzenamine,2-fluoro-5-nitro
• Aniline,2-fluoro-5-nitro- (6CI,7CI,8CI)
• 1-Amino-2-fluoro-5-nitrobenzene
• 2-Fluoro-5-nitrobenzenamine
• 2-Fluoro-5-nitrophenylamine
• NSC 51768
• Benzenamine, 2-fluoro-5-nitro-
• KJVBJICWGQIMOZ-UHFFFAOYSA-N
• 2-fluoro-5-nitro aniline
• NSC51768
• PubChem8504
• 5-Nitro-2-fluoroaniline
• KSC497M0L
• 2-amino-4-nitro-fluorbenzene
• Aniline, 2-fluoro-5-nitro-
• InChI=1/C6H5FN2O2/c7-5-2-1-4(9(10)11)3-6(5)8/h1-3H,8H2
• D71259
• AKOS000119361
• 2-Fluoro-5-nitroaniline, 98%
• CHEMBL317872
• AC-3692
• NS00041456
• Z57127390
• F0267
• W-106577
• AS-13217
• (2-fluoro-5-nitro-phenyl)-amine
• AM20060292
• EINECS 206-720-3
• SCHEMBL589324
• A6353
• EN300-17975
• CS-W007866
• KJVBJICWGQIMOZ-UHFFFAOYSA-
• NSC-51768
• 369-36-8
• FT-0612366
• F1294-0085
• DTXSID7074660
• MFCD00007652
• 2-Fluoro-5-nitroaniline,98%
• DB-023949
• +Expand

• MDL： MFCD00007652
• InChIKey： KJVBJICWGQIMOZ-UHFFFAOYSA-N
• Inchi： 1S/C6H5FN2O2/c7-5-2-1-4(9(10)11)3-6(5)8/h1-3H,8H2
• SMILES： FC1C([H])=C([H])C(=C([H])C=1N([H])[H])[N+](=O)[O-]
• BRN： 2803491

Computed Properties

• Exact Mass: 156.03400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 156.033506
• Heavy Atom Count: 11
• Complexity: 159
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 71.8
• Molecular Weight: 156.11

Experimental Properties

• LogP: 2.42050
• PSA: 71.84000
• Water Partition Coefficient: Slightly soluble
• Boiling Point: 295.5°Cat760mmHg
• Melting Point: 100.0 to 103.0 deg-C
• Flash Point: Fahrenheit: 195.8 ° f < br / > Celsius: 91 ° C < br / >
• Color/Form: Not available
• Solubility: Not available
• Density: 1.3822 (estimate)

2-Fluoro-5-nitroaniline Security Information

• Symbol: GHS02 GHS07
• WGK Germany：3
• Safety Term：6.1(b)
• Safety Instruction： S16-S26-S36
• Packing Group：III
• Packing Group：III
• Risk Phrases：R11; R36/37/38
• Hazard Level：6.1(b)
• Dangerous goods sign： F Xi
• Hazardous Material transportation number：UN 1325 4.1/PG 2
• Hazard Statement： H228,H315,H319,H335
• Warning Statement： P210,P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• PackingGroup：II
• Risk Phrases： 11-36/37/38
• Signal Word：Danger
• HazardClass：4.1

2-Fluoro-5-nitroaniline Customs Data

• HS CODE：2921420090
• Customs Data：

  China Customs Code:

  2921420090

  Overview:

  2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides